Cas no 394223-15-5 (1,2,3-Benzothiadiazole-5-carboxaldehyde)

1,2,3-Benzothiadiazole-5-carboxaldehyde is a heterocyclic aromatic compound featuring a benzothiadiazole core with a formyl functional group at the 5-position. This structure imparts reactivity suitable for use as a versatile intermediate in organic synthesis, particularly in the preparation of pharmaceuticals, agrochemicals, and functional materials. Its electron-deficient benzothiadiazole moiety enhances its utility in cross-coupling reactions and as a building block for conjugated systems. The aldehyde group allows for further derivatization, including condensation and nucleophilic addition reactions. The compound exhibits stability under standard handling conditions, making it a practical choice for research and industrial applications requiring precise molecular modifications.
1,2,3-Benzothiadiazole-5-carboxaldehyde structure
394223-15-5 structure
Product Name:1,2,3-Benzothiadiazole-5-carboxaldehyde
CAS No:394223-15-5
MF:C7H4N2OS
MW:164.184459686279
CID:67995
PubChem ID:18504697
Update Time:2025-10-28

1,2,3-Benzothiadiazole-5-carboxaldehyde Chemical and Physical Properties

Names and Identifiers

    • 1,2,3-Benzothiadiazole-5-carboxaldehyde
    • 1,2,3-Benzothiadiazole-5-carbaldehyde
    • benzo[1,2,3]thiadiazole-5-carboxaldehyde
    • benzo[d] [1,2,3 ]thiadiazole-5-carbaldehyde
    • A6595
    • 394223-15-5
    • AMY24741
    • DTXSID30594245
    • 1,2,3-benzothiadiazole-5-carbaldehyde, AldrichCPR
    • EthylenediamineMonohydrate
    • BWKIBIZZLRPKFY-UHFFFAOYSA-N
    • PS-4119
    • FT-0653780
    • CS-0212137
    • AKOS015918235
    • F77609
    • SCHEMBL2767305
    • 5-formylbenzothiadiazole
    • benzo[d][1,2,3]thiadiazole-5-carbaldehyde
    • MFCD08690236
    • 1,2,3-BENZOTHIADIAZOLE-5-CARBOXALDEHYDE 97+%
    • DB-069809
    • MDL: MFCD08690236
    • Inchi: 1S/C7H4N2OS/c10-4-5-1-2-7-6(3-5)8-9-11-7/h1-4H
    • InChI Key: BWKIBIZZLRPKFY-UHFFFAOYSA-N
    • SMILES: S1C2C=CC(C=O)=CC=2N=N1

Computed Properties

  • Exact Mass: 164.00400
  • Monoisotopic Mass: 164.004
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 1
  • Complexity: 165
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 71.1A^2
  • XLogP3: 1.3

Experimental Properties

  • Density: 1.5±0.1 g/cm3
  • Melting Point: 102-104
  • Boiling Point: 306.7±34.0 °C at 760 mmHg
  • Flash Point: 139.3±25.7 °C
  • Refractive Index: 1.753
  • PSA: 71.09000
  • LogP: 1.50380
  • Vapor Pressure: 0.0±0.7 mmHg at 25°C

1,2,3-Benzothiadiazole-5-carboxaldehyde Security Information

  • Signal Word:warning
  • Hazard Statement: Harmful
  • Warning Statement: P264+P280+P305+P351+P338+P337+P313
  • Hazard Category Code: 43
  • Safety Instruction: 36/37
  • Hazardous Material Identification: Xi
  • Storage Condition:storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

1,2,3-Benzothiadiazole-5-carboxaldehyde Customs Data

  • HS CODE:2934999090
  • Customs Data:

    China Customs Code:

    2934999090

    Overview:

    2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

1,2,3-Benzothiadiazole-5-carboxaldehyde Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A019098634-1g
1,2,3-Benzothiadiazole-5-carboxaldehyde
394223-15-5 95%
1g
$292.12 2023-09-02
TRC
B411760-10mg
1,2,3-Benzothiadiazole-5-carboxaldehyde
394223-15-5
10mg
$ 50.00 2022-06-07
TRC
B411760-50mg
1,2,3-Benzothiadiazole-5-carboxaldehyde
394223-15-5
50mg
$ 70.00 2022-06-07
TRC
B411760-100mg
1,2,3-Benzothiadiazole-5-carboxaldehyde
394223-15-5
100mg
$ 115.00 2022-06-07
Apollo Scientific
OR2062-250mg
1,2,3-Benzothiadiazole-5-carboxaldehyde
394223-15-5 95%
250mg
£70.00 2025-02-19
Apollo Scientific
OR2062-1g
1,2,3-Benzothiadiazole-5-carboxaldehyde
394223-15-5 95%
1g
£210.00 2025-02-19
Apollo Scientific
OR2062-500mg
1,2,3-Benzothiadiazole-5-carboxaldehyde
394223-15-5 95%
500mg
£133.00 2025-02-19
Chemenu
CM122756-1g
benzo[d][1,2,3]thiadiazole-5-carbaldehyde
394223-15-5 95%
1g
$*** 2023-05-30
Chemenu
CM122756-1g
benzo[d][1,2,3]thiadiazole-5-carbaldehyde
394223-15-5 95%
1g
$310 2021-06-09
Key Organics Ltd
PS-4119-1MG
1,2,3-Benzothiadiazole-5-carboxaldehyde
394223-15-5 >97%
1mg
£37.00 2025-02-09

1,2,3-Benzothiadiazole-5-carboxaldehyde Related Literature

Additional information on 1,2,3-Benzothiadiazole-5-carboxaldehyde

1,2,3-Benzothiadiazole-5-carboxaldehyde: A Comprehensive Overview

1,2,3-Benzothiadiazole-5-carboxaldehyde, with the CAS number 394223-15-5, is a compound of significant interest in the fields of organic chemistry and materials science. This compound belongs to the class of benzothiadiazoles, which are known for their unique electronic properties and versatile applications. The structure of 1,2,3-Benzothiadiazole-5-carboxaldehyde consists of a benzene ring fused with a thiadiazole ring, featuring a carboxaldehyde group at the 5-position. This arrangement imparts the molecule with distinctive reactivity and functionality.

The synthesis of 1,2,3-Benzothiadiazole-5-carboxaldehyde has been explored through various routes, including condensation reactions and oxidative coupling. Recent studies have focused on optimizing these methods to enhance yield and purity. For instance, researchers have employed microwave-assisted synthesis to accelerate the reaction process while maintaining high product quality. Such advancements highlight the compound's potential for large-scale production in industries such as pharmaceuticals and agrochemicals.

The chemical properties of 1,2,3-Benzothiadiazole-5-carboxaldehyde are heavily influenced by its aromatic system and the electron-withdrawing carboxaldehyde group. These features make it a valuable precursor in the synthesis of more complex molecules. For example, it has been used as a building block in the construction of heterocyclic compounds with applications in optoelectronics. Recent research has demonstrated its ability to form stable coordination complexes with transition metals, opening new avenues for catalytic applications.

In terms of physical properties, 1,2,3-Benzothiadiazole-5-carboxaldehyde exhibits a high melting point due to its rigid structure and intermolecular hydrogen bonding. Its solubility in polar solvents makes it suitable for various analytical techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy. These characteristics are particularly advantageous in quality control processes within manufacturing settings.

The application of 1,2,3-Benzothiadiazole-5-carboxaldehyde extends beyond traditional chemical synthesis. It has been utilized in the development of advanced materials such as conductive polymers and metal-organic frameworks (MOFs). Recent breakthroughs have shown that incorporating this compound into MOFs enhances their gas adsorption capabilities, making them promising candidates for environmental remediation technologies.

In conclusion, 1,2,3-Benzothiadiazole-5-carboxaldehyde, CAS number 394223-15-5, is a multifaceted compound with a wide range of applications across diverse scientific disciplines. Its unique structure and chemical properties continue to drive innovative research and development efforts. As advancements in synthetic methods and material science progress, this compound is poised to play an even more critical role in addressing global challenges in technology and sustainability.

Recommended suppliers
Beyond Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Yunnanjiuzhen
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Yunnanjiuzhen
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Shanghai Joy Biotech Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Joy Biotech Ltd
钜澜化工科技(青岛)有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
钜澜化工科技(青岛)有限公司